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Compound of Interest

Compound Name: Tetrabutylammonium

Cat. No.: B224687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide serves as a comprehensive technical resource on the physical and

chemical properties of tetrabutylammonium (TBA) salts. These quaternary ammonium

compounds are pivotal in a multitude of applications, from organic synthesis and

electrochemistry to pharmaceutical research, primarily due to their unique solubility

characteristics, thermal stability, and utility as phase-transfer catalysts and supporting

electrolytes. This document provides quantitative data, detailed experimental protocols, and

visual workflows to support advanced research and development.

Physical Properties of Common
Tetrabutylammonium Salts
The physical characteristics of tetrabutylammonium salts are largely dictated by the nature of

the counter-anion. The large, lipophilic tetrabutylammonium cation, [N(C₄H₉)₄]⁺, imparts

significant solubility in organic solvents.[1] The data presented below has been aggregated

from various sources to provide a comparative overview.

Summary of Physical Data
The following tables summarize key physical properties for a selection of commonly used

tetrabutylammonium salts. These values represent a critical baseline for selecting the

appropriate salt for a specific application, whether it be for its melting point in creating an ionic

liquid medium or its solubility profile for a multi-phase reaction.
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Table 1: General and Thermal Properties

Compoun
d Name

Abbreviat
ion

CAS No.
Molecular
Formula

Molecular
Weight (
g/mol )

Appearan
ce

Melting
Point (°C)

Tetrabutyla

mmonium

Bromide

TBAB 1643-19-2 C₁₆H₃₆BrN 322.37

White

solid/crysta

l

102 -

106[2][3]

Tetrabutyla

mmonium

Chloride

TBAC 1112-67-0 C₁₆H₃₆ClN 277.92
White/color

less crystal
83 - 86[4]

Tetrabutyla

mmonium

Hydroxide

TBAH 2052-49-5 C₁₆H₃₇NO 259.47

Colorless

to light

yellow

liquid (as

solution)

27 - 30[5]

[6]

Tetrabutyla

mmonium

Acetate

TBAA
10534-59-

5
C₁₈H₃₉NO₂ 301.51

White to

off-white

solid

95 - 101[7]

[8]

Tetrabutyla

mmonium

Tetrafluoro

borate

TBATFB 429-42-5
C₁₆H₃₆BF₄

N
329.27

White

crystalline

powder

155 -

161[9][10]

[11]

Tetrabutyla

mmonium

Hexafluoro

phosphate

TBAPF₆ 3109-63-5
C₁₆H₃₆F₆N

P
387.43

White

powder

244 -

246[12]

Tetrabutyla

mmonium

Perchlorate

TBAClO₄ 1923-70-2
C₁₆H₃₆ClN

O₄
341.90 White solid

213

(Decompos

es)

Table 2: Solubility Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 16 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2025/gc/d5gc01816a
https://www.utsc.utoronto.ca/~traceslab/PDFs/TRACES_conductance_meter_%20SOP.pdf
https://oewri.missouristate.edu/_Files/OEWRI_SOP004_SC_04132022.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11451595/
http://orgsyn.org/Content/pdfs/procedures/v99p0053.pdf
https://www.researchgate.net/publication/346996149_Tetrabutylammonium_Bromide_TBAB_Catalyzed_Synthesis_of_Bioactive_Heterocycles
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273649/
https://patents.google.com/patent/JP2016044149A/en
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.researchgate.net/post/Can-someone-suggest-a-reliable-method-for-measuring-solubility-of-ionic-liquid-in-water
https://pmc.ncbi.nlm.nih.gov/articles/PMC2885087/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name Solubility in Water
Solubility in Organic
Solvents

Tetrabutylammonium Bromide Soluble (600 g/L)[13]

Soluble in alcohol, ether,

acetone; slightly soluble in

benzene.[2][14]

Tetrabutylammonium Chloride Soluble[15][16][17]

Soluble in ethanol, chloroform,

acetone; slightly soluble in

benzene, ether.[4][15]

Tetrabutylammonium

Hydroxide
Soluble[18]

Soluble in most organic

solvents, including methanol.

[6][18]

Tetrabutylammonium Acetate Hygroscopic Soluble in acetonitrile.[8]

Tetrabutylammonium

Tetrafluoroborate
Slightly soluble

Soluble in acetonitrile,

methanol, acetone, ethyl

acetate, trichloromethane;

insoluble in ether.[19][20]

Tetrabutylammonium

Hexafluorophosphate
-

Highly soluble in polar organic

solvents like acetone and

acetonitrile.[12]

Tetrabutylammonium

Perchlorate
- Soluble in organic solvents.

Chemical Properties and Major Applications
Tetrabutylammonium salts are defined by their chemical versatility, serving as catalysts,

electrolytes, and reagents in a vast array of chemical transformations.

Phase-Transfer Catalysis: Perhaps their most well-known application, TBA salts excel as

phase-transfer catalysts (PTCs).[21] The bulky, lipophilic TBA cation can pair with an anion

(e.g., OH⁻, CN⁻) from an aqueous phase and transport it into an organic phase to react with

an organic substrate.[17] This overcomes the insolubility barrier between reactants, leading

to faster reaction rates, higher yields, and milder reaction conditions.[17][21]
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Tetrabutylammonium bromide (TBAB) is one of the most widely used PTCs for this

purpose.[17][21]

Supporting Electrolytes: In electrochemistry, TBA salts with non-nucleophilic anions like

hexafluorophosphate (PF₆⁻) and tetrafluoroborate (BF₄⁻) are commonly used as supporting

electrolytes in nonaqueous solvents.[1][12][22] Their large ionic size and ability to dissolve in

organic solvents provide high ionic conductivity and a wide electrochemical window, which is

essential for studying redox processes without interference from the electrolyte itself.[12][22]

Strong, Non-nucleophilic Base: Tetrabutylammonium hydroxide (TBAH) is a strong organic

base that is highly soluble in organic solvents, unlike inorganic bases such as NaOH or

KOH.[18] It is frequently used for deprotonation and alkylation reactions where the presence

of metal cations would be undesirable.[18][21]

Ion-Pairing Reagents: In analytical chemistry, particularly in chromatography, TBA salts are

used as ion-pairing reagents. They can be added to the mobile phase to improve the

retention and separation of oppositely charged analyte ions on a reversed-phase column.[14]

Synthesis and Material Science: TBA salts are precursors for synthesizing other quaternary

ammonium salts through salt metathesis reactions.[13] They also act as templating agents in

the synthesis of materials like zeolites and as components in the formulation of ionic liquids.

[5]

Biological Research: In pharmacology and neuroscience, tetraalkylammonium ions, including

tetrabutylammonium and the smaller tetraethylammonium (TEA), are known to act as

blockers of potassium (K⁺) channels.[23][24] They physically occlude the channel pore,

preventing the flow of potassium ions, which is a crucial mechanism for studying ion channel

function and for drug development.[6][25]

Experimental Protocols and Methodologies
This section provides detailed methodologies for the synthesis of a representative TBA salt and

for the measurement of key physical properties.

Synthesis of Tetrabutylammonium Bromide (TBAB)
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This protocol describes the synthesis of TBAB via the Menshutkin reaction, involving the

alkylation of a tertiary amine.

Objective: To synthesize Tetrabutylammonium Bromide from tributylamine and 1-

bromobutane.

Materials:

Tributylamine (C₁₂H₂₇N)

1-Bromobutane (n-butyl bromide, C₄H₉Br)

Acetonitrile (CH₃CN), practical grade

Benzene (C₆H₆)

Deionized water

Round-bottom flask with reflux condenser

Magnetic stirrer and heat source

Rotary evaporator

Separatory funnel

Inert gas supply (Argon or Nitrogen)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, combine tributylamine and a slight molar

excess of 1-bromobutane.

Solvent Addition: Add acetonitrile as the solvent to the flask.

Inert Atmosphere: Purge the reaction vessel with an inert gas (e.g., Argon) and maintain this

atmosphere throughout the reaction.
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Reflux: Heat the reaction mixture to reflux with continuous stirring. Allow the reaction to

proceed for approximately 20-24 hours.

Cooling and Concentration: After the reflux period, cool the reaction mixture to room

temperature. Concentrate the solution using a rotary evaporator to remove the bulk of the

acetonitrile, resulting in a crystalline mass.

Aqueous Work-up: Dissolve the crystalline residue in deionized water.

Extraction: Transfer the aqueous solution to a separatory funnel and wash it with several

portions of benzene to remove any unreacted starting materials and organic impurities.

Product Isolation: The aqueous layer now contains the TBAB product. The salt can be

recovered by evaporating the water, although it is often used directly as an aqueous solution.

For a solid product, careful crystallization is required.

Yield Determination: The yield of the recovered solid TBAB can be calculated after thorough

drying. A typical yield is around 90%.

Reactants

Process
Products & Waste

Tributylamine

Reflux under
Inert Atmosphere

(22 hours)
1-Bromobutane

Acetonitrile (Solvent)

Evaporation Dissolve in Water Wash with Benzene

Aqueous Solution
of TBABAqueous Phase

Organic Waste
(Unreacted Materials)

Organic Phase

Click to download full resolution via product page

Figure 1. Workflow for the synthesis of Tetrabutylammonium Bromide (TBAB).

Determination of Melting Point
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This protocol outlines the standard procedure using a capillary melting point apparatus.

Objective: To accurately determine the melting point range of a solid TBA salt.

Materials:

Dry, powdered sample of the TBA salt

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp)

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the sample is completely dry, as moisture can depress the

melting point.[11] If the sample consists of large crystals, gently pulverize it into a fine

powder using a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

collect a small amount.

Packing the Sample: Invert the tube and tap it gently on a hard surface to cause the solid to

fall to the closed end. Alternatively, drop the tube through a long, narrow glass tube to pack

the solid tightly. The packed sample height should be 2-3 mm.[11]

Initial Measurement (Optional): If the melting point is unknown, perform a rapid determination

by heating the sample quickly to find an approximate range.[11]

Accurate Measurement:

Place the packed capillary tube into the sample holder of the melting point apparatus.

Set the apparatus to heat rapidly to about 20°C below the expected or approximate

melting point.[11]
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Decrease the heating rate significantly, so the temperature rises no more than 1-2°C per

minute.

Observe the sample through the magnifying eyepiece.

Recording the Range:

Record the temperature (T₁) at which the first droplet of liquid appears.

Record the temperature (T₂) at which the entire sample has completely melted into a clear

liquid.

The melting point is reported as the range T₁ - T₂. A pure compound will typically have a

sharp melting range of 0.5-1.0°C.

Measurement of Solubility
This protocol describes a general method for determining the solubility of a TBA salt in a given

solvent.

Objective: To determine the concentration of a saturated solution of a TBA salt at a specific

temperature.

Materials:

TBA salt (solute)

Solvent of interest (e.g., water, ethanol)

Thermostatically controlled water bath or shaker

Vials or test tubes with secure caps

Analytical balance

Centrifuge

Volumetric flasks and pipettes
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Analytical instrument for quantification (e.g., HPLC, NMR, or gravimetric analysis)

Procedure:

Sample Preparation: Add an excess amount of the solid TBA salt to a known volume or mass

of the solvent in a sealed vial. "Excess" means that undissolved solid should be clearly

visible.

Equilibration: Place the vial in a thermostatic shaker bath set to the desired temperature.

Allow the mixture to equilibrate for an extended period (e.g., 24-48 hours) with continuous

agitation to ensure saturation is reached.

Phase Separation: After equilibration, remove the vial and allow the undissolved solid to

settle. For fine suspensions, centrifugation is recommended to achieve clear separation of

the solid and liquid phases.[19]

Sample Extraction: Carefully extract a precise volume of the clear, supernatant (saturated

solution) using a pipette. Be cautious not to disturb the solid precipitate.

Quantification:

Gravimetric Method: Weigh the extracted aliquot, then evaporate the solvent completely

under controlled conditions (e.g., in a vacuum oven). Weigh the remaining solid residue.

The solubility can be calculated as grams of solute per 100 g or 100 mL of solvent.

Spectroscopic/Chromatographic Method: Dilute the extracted aliquot with a known volume

of solvent. Analyze the concentration of the TBA salt in the diluted solution using a

calibrated analytical technique such as ¹H NMR or HPLC.[13]

Data Reporting: Express the solubility in standard units, such as g/100 mL, g/kg of solvent,

or mol/L, at the specified temperature.

Measurement of Electrolytic Conductivity
This protocol describes the use of a conductivity meter to measure the conductivity of a TBA

salt solution.

Objective: To measure the specific conductance of an electrolyte solution containing a TBA salt.
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Materials:

TBA salt

High-purity solvent (e.g., deionized water, acetonitrile)

Conductivity meter with a conductivity probe (cell)[15]

Standard conductivity calibration solutions (e.g., KCl solutions of known concentration)

Volumetric flasks and pipettes

Magnetic stirrer and stir bar (optional, for calibration)

Procedure:

Solution Preparation: Prepare a solution of the TBA salt at a known concentration by

accurately weighing the salt and dissolving it in a precise volume of the solvent.

Instrument Calibration:

Rinse the conductivity probe thoroughly with deionized water and then with a small

amount of the calibration standard.[4][5]

Immerse the probe in a standard solution of known conductivity.

Calibrate the meter according to the manufacturer's instructions, adjusting the reading to

match the value of the standard at the measured temperature.[4] This process determines

the cell constant.

Sample Measurement:

Rinse the calibrated probe with deionized water and then with a small aliquot of the

sample solution to be measured.

Immerse the probe in the sample solution, ensuring the electrodes are fully submerged

and there are no trapped air bubbles.[5]
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Allow the reading to stabilize. The meter will typically provide a temperature-compensated

conductivity value.[5][15]

Recording Data: Record the conductivity (in units such as µS/cm or mS/cm) and the

temperature of the solution.[15]

Application Workflows and Mechanisms
The following diagrams illustrate common experimental workflows and mechanisms of action

involving tetrabutylammonium salts.

Workflow for Phase-Transfer Catalysis (PTC)
This diagram illustrates the role of TBAB in facilitating a nucleophilic substitution reaction

between an aqueous nucleophile and an organic substrate.
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Figure 2. Catalytic cycle of TBAB in a phase-transfer reaction.

Workflow for Cyclic Voltammetry (CV)
This diagram outlines the setup and process for performing cyclic voltammetry using a TBA salt

as the supporting electrolyte.
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Figure 3. Experimental workflow for cyclic voltammetry.

Mechanism of Potassium (K⁺) Channel Blockade
This diagram illustrates the mechanism by which a tetraalkylammonium (TAA) ion, such as

TBA⁺ or TEA⁺, blocks a voltage-gated potassium channel.
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Figure 4. Pore block mechanism of a K⁺ channel by a TAA ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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